1-(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)-2-(pyridin-3-yl)ethanone

• IUPAC Name: 1-[3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidin-1-yl]-2-pyridin-3-ylethanone
• InChI: InChI=1S/C18H23N5O2/c1-22(2)17-18(21-9-8-20-17)25-15-6-4-10-23(13-15)16(24)11-14-5-3-7-19-12-14/h3,5,7-9,12,15H,4,6,10-11,13H2,1-2H3
• InChI Key: VRAIORNMVAPDEX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CN=C1OC2CCCN(C2)C(=O)CC3=CN=CC=C3
• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol

Description

1-(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)-2-(pyridin-3-yl)ethanone is a useful research compound. Its molecular formula is C18H23N5O2 and its molecular weight is 341.415. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Chemical Entities

The chemical structure of 1-(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)-2-(pyridin-3-yl)ethanone suggests its utility in synthesizing a wide range of heterocyclic compounds, which are of significant interest in medicinal chemistry and material science. Heterocyclic compounds, due to their diverse biological activities, are the core structures for developing new drugs, materials, and organic compounds.

Heterocyclic Chemistry

Research has demonstrated the synthesis of novel pyrazolo[1,5‐a]pyrimidine, 1,2,4‐triazolo[1,5‐a]pyrimidine, pyrido[2,3‐d]pyrimidine, and other derivatives incorporating various moieties through reactions involving similar complex structures. Such synthetic routes often involve the reaction of enaminone derivatives with amino derivatives or diazonium salts, leading to compounds exhibiting moderate effects against bacterial and fungal species (H. Abdel‐Aziz et al., 2008).

Antimicrobial Activity

Compounds synthesized from reactions involving complex structures similar to this compound have been evaluated for their antimicrobial activity. For instance, derivatives synthesized from related compounds have shown significant antimicrobial activity, which is crucial for the development of new antimicrobial agents (J. Salimon et al., 2011).

Fluorescence Properties

The synthesis of new derivatives from complex structures akin to the compound has led to the discovery of compounds with interesting fluorescence properties. Such properties are valuable in the development of novel fluorescent markers and probes for biological and material science applications (Naoko Mizuyama et al., 2008).